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Compound of Interest

Compound Name: 2-Chloro-5-methoxypyridine

Cat. No.: B151447

Essential Safety and Handling Guide for 2-Chloro-5-
methoxypyridine

This guide provides critical safety, handling, and disposal information for 2-Chloro-5-
methoxypyridine, tailored for researchers, scientists, and drug development professionals.
Adherence to these protocols is essential for ensuring laboratory safety and operational
integrity.

Physicochemical and Safety Data

The following table summarizes key quantitative data for 2-Chloro-5-methoxypyridine.
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Property Value Reference
CAS Number 139585-48-1 [112][3114]
Molecular Formula CeHsCINO [1112][31[4]
Molecular Weight 143.57 g/mol [1112]131[4]
Colorless to light yellow liquid
Appearance , [1]2][4]
or solid
Boiling Point 213.7 °C at 760 mmHg [2]

GHS Hazard Class

Acute Toxicity 4, Oral
(Warning)

Hazard Statement

H302: Harmful if swallowed

Operational Plan: Safe Handling Protocol

Safe handling of 2-Chloro-5-methoxypyridine requires strict adherence to established

laboratory safety standards. The following step-by-step guidance outlines the handling

procedure from receipt to disposal.

Engineering Controls and Preparation

» Ventilation: All handling procedures must be conducted in a well-ventilated area, preferably

within a certified chemical fume hood.[2][5]

o Safety Equipment: Ensure that an eyewash station and a safety shower are readily

accessible and in good working order.[5][6][7]

e Ignition Sources: Eliminate all potential ignition sources, such as open flames, sparks, and

hot surfaces. Use non-sparking tools and explosion-proof equipment.[2][6][8]

Personal Protective Equipment (PPE)

A comprehensive PPE regimen is mandatory to prevent chemical exposure.[9]
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PPE Category

Specification

Rationale

Eye and Face Protection

Chemical safety goggles or a
face shield.[6][9]

Protects against splashes and
vapors that can cause serious

eye damage.[10]

Hand Protection

Chemically impermeable
gloves (e.g., nitrile, neoprene).
For extended contact, consult
glove manufacturer's

resistance data.[2]

Prevents skin contact, which
can lead to irritation or

absorption of the chemical.[10]

Body Protection

A lab coat or chemical-
resistant overalls. A PVC apron
is recommended for tasks with
a high splash risk.[6][10]

Shields the body from
accidental spills and

contamination.[9]

Respiratory Protection

A NIOSH-approved respirator
is required if working outside a
fume hood or if
vapors/aerosols are
generated.[6][11]

Protects against inhalation,
which may cause respiratory
irritation.[10]

Foot Protection

Closed-toe, chemical-resistant

safety footwear.[7]

Protects feet from spills and

falling objects.

Chemical Handling

e Grounding: Ground and bond containers when transferring the material to prevent static

discharge.[5][6]

» Contact Avoidance: Avoid all personal contact with the chemical, including inhalation of

vapors and direct contact with skin and eyes.[2][10]

» Aerosol Prevention: Avoid the formation of dust and aerosols during handling.[2]

Storage

o Container: Keep the container tightly closed.[2][11]
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e Location: Store in a cool, dry, and well-ventilated area.[2][4]

e Incompatibilities: Segregate from incompatible materials such as strong oxidizing agents,
strong acids, and alkalis.[6][10]

Disposal Plan

» Waste Classification: 2-Chloro-5-methoxypyridine and its container must be disposed of as
hazardous waste.[10]

e Procedure: All waste must be handled in accordance with local, state, and federal
regulations.[10][11] Collect waste material in a suitable, labeled, and closed container.[2] Do
not mix with other waste streams.[11] Contact your institution's environmental health and
safety department for specific disposal procedures.

Emergency Procedures

Immediate and appropriate action is crucial in the event of an emergency.

First Aid Measures
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Exposure Route First Aid Protocol

Move the individual to fresh air immediately. If
breathing is difficult, administer oxygen. If

Inhalation breathing has stopped, provide artificial
respiration. Seek immediate medical attention.
[21[12]

Immediately remove all contaminated clothing.
_ Wash the affected skin area with soap and
Skin Contact ) o
plenty of water. Seek medical attention if

irritation persists.[2][12]

Immediately flush eyes with plenty of water for

at least 15 minutes, making sure to lift the upper
Eye Contact and lower eyelids. Remove contact lenses if

present and easy to do. Seek immediate

medical attention.[2][6]

Rinse the mouth with water. Do NOT induce
) vomiting. Never give anything by mouth to an
Ingestion . - .
unconscious person. Call a physician or poison

control center immediately.[2][6]

Chemical Spill Response

The response to a chemical spill depends on its scale.
o Minor Spill (Contained within a fume hood):

o Ensure appropriate PPE is worn.[2]

(¢]

Contain the spill with an inert absorbent material like vermiculite or sand.[13]

[¢]

Using non-sparking tools, carefully collect the absorbed material into a suitable, closed
container for hazardous waste disposal.[2][6]

[¢]

Decontaminate the spill area with soap and water.[14]
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e Major Spill (Outside of a fume hood or large volume):
o Evacuate the immediate area and alert nearby personnel. Move upwind of the spill.[10][15]

o Alert your institution's emergency response team and provide them with the location and
nature of the hazard.[10]

o Prevent the spill from entering drains or water courses.[2][15]

o Only trained personnel with appropriate respiratory protection (such as a self-contained
breathing apparatus) should attempt to clean up a major spill.[15]

Visual Workflow Guides

The following diagrams illustrate key operational workflows for handling 2-Chloro-5-
methoxypyridine.
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Handling Phase
y
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'
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l
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Hazardous Material

'
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Caption: Standard Operating Procedure for Handling 2-Chloro-5-methoxypyridine.
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Response Complete
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Caption: Decision workflow for responding to a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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